4-cyclopropyl-1-(3-methoxyphenyl)-1H-1,2,3-triazole

• IUPAC Name: 4-cyclopropyl-1-(3-methoxyphenyl)triazole
• InChI: InChI=1S/C12H13N3O/c1-16-11-4-2-3-10(7-11)15-8-12(13-14-15)9-5-6-9/h2-4,7-9H,5-6H2,1H3
• InChI Key: BAEDYACRRIAFMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(N=N2)C3CC3
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

4-cyclopropyl-1-(3-methoxyphenyl)-1H-1,2,3-triazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. This compound belongs to the class of triazole derivatives, which have shown promising results in the development of new drugs and materials.

Scientific Research Applications

Analytical Techniques in Drug Metabolism Research

Research into similar compounds often focuses on their metabolism and pharmacokinetics. For example, studies on compounds like trofosfamide and its metabolites have provided insights into drug metabolism through pharmacokinetic analysis, highlighting the importance of understanding the metabolic pathways and the generation of active metabolites in humans (Preiss et al., 2004). Such methodologies could potentially be applied to study "4-cyclopropyl-1-(3-methoxyphenyl)-1H-1,2,3-triazole" to understand its metabolism, distribution, and excretion, aiding in the development of therapeutic agents or other applications.

Metabolite Identification and ToxicologyInvestigations into the urinary metabolites of synthetic compounds, as done by Kavanagh et al. (2012), can reveal the metabolic fate of novel compounds and inform safety and efficacy profiles (Kavanagh et al., 2012). This approach could be relevant for assessing the safety and potential toxicological impact of "this compound."

Drug-Drug Interaction Studies

Understanding how new compounds interact with other drugs is crucial for developing safe and effective medications. Research on the pharmacokinetic interactions between isavuconazole and various immunosuppressants has provided valuable data on drug-drug interactions, highlighting the need for careful consideration of co-administration (Groll et al., 2016). Similar studies could explore how "this compound" interacts with other compounds, which is essential for its potential use in clinical settings.

Exploring Mechanisms of Action

Research into the mechanisms of action of compounds provides insights into their therapeutic potential. For example, the investigation of sigma receptors in modulating the effects of phencyclidine on choice reaction performance sheds light on the neuropharmacological pathways involved in cognitive functions (Jin et al., 1997). Such mechanistic studies could be applied to "this compound" to uncover its potential applications in neuroscience or other fields.